Cas no 796067-53-3 (3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine)

3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine is a specialized organic compound featuring a tetrahydrobenzothiophene core functionalized with a 3-methylbenzoyl group and an amine moiety. This structure confers potential utility as an intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The compound’s rigid bicyclic framework and reactive functional groups enable selective modifications, making it valuable for medicinal chemistry applications. Its well-defined purity and stability under standard conditions ensure reliable performance in synthetic workflows. Researchers may leverage this compound for exploring structure-activity relationships or as a precursor in heterocyclic chemistry. Handling should adhere to standard laboratory safety protocols due to its reactive nature.

3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine structure

796067-53-3 structure

Product name:3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine

CAS No:796067-53-3

MF:C₁₆H₁₇NOS

MW:271.37728

CID:844221

PubChem ID:2454977

3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Chemical and Physical Properties

Names and Identifiers

- (2-AMINO-4,5,6,7-TETRAHYDRO-1-BENZOTHIEN-3-YL)(3-METHYLPHENYL)METHANONE
- Z57052873
- MLS000336097
- SCHEMBL140059
- EN300-11599
- AKOS027427144
- CS-0223606
- 796067-53-3
- WAY-388800
- J-500619
- (2-amino-4,5,6,7-tetrahydrobenzo[b]thiophen-3-yl)(m-tolyl)methanone
- 3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
- HMS2516A14
- HMS3378C10
- CHEMBL1361254
- (2-amino-4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-(3-methylphenyl)methanone
- SMR000253951
- G76059
- 3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine
- MDL： MFCD06370780
- Inchi： InChI=1S/C16H17NOS/c1-10-5-4-6-11(9-10)15(18)14-12-7-2-3-8-13(12)19-16(14)17/h4-6,9H,2-3,7-8,17H2,1H3
- InChI Key： ZPRLDCBLJUFUMQ-UHFFFAOYSA-N
- SMILES： CC1=CC(=CC=C1)C(=O)C2=C(N)SC3=C2CCCC3

Computed Properties

Exact Mass: 271.10308534g/mol
Monoisotopic Mass: 271.10308534g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.7
Topological Polar Surface Area: 71.3Å²

3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-11599-0.25g	3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3	95%	0.25g	$92.0	2023-06-11
Enamine	EN300-11599-5.0g	3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3	95%	5g	$743.0	2023-06-11
TRC	B489623-100mg	3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3		100mg	$ 95.00	2022-06-07
TRC	B489623-500mg	3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3		500mg	$ 320.00	2022-06-07
Enamine	EN300-11599-0.05g	3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3	95%	0.05g	$64.0	2023-06-11
1PlusChem	1P00G4DW-250mg	(2-AMINO-4,5,6,7-TETRAHYDRO-1-BENZOTHIEN-3-YL)(3-METHYLPHENYL)METHANONE	796067-53-3	95%	250mg	$171.00	2024-04-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1294276-250mg	3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3	95%	250mg	￥1671.00	2024-07-28
TRC	B489623-50mg	3-(3-Methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3		50mg	$ 50.00	2022-06-07
Enamine	EN300-11599-10.0g	3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3	95%	10g	$1101.0	2023-06-11
Enamine	EN300-11599-0.5g	3-(3-methylbenzoyl)-4,5,6,7-tetrahydro-1-benzothiophen-2-amine	796067-53-3	95%	0.5g	$175.0	2023-06-11